4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid
Description
Chemical Structure: The compound (CAS 214139-26-1) features a bicyclic 2,3-dihydro-1H-indene core with a bromine substituent at position 4, a tert-butoxycarbonyl (Boc)-protected amino group, and a carboxylic acid at position 1 (Figure 1). Its molecular weight is 277.32 g/mol .
Properties
CAS No. |
2089650-09-7 |
|---|---|
Molecular Formula |
C15H18BrNO4 |
Molecular Weight |
356.21 g/mol |
IUPAC Name |
4-bromo-1-[(2-methylpropan-2-yl)oxycarbonylamino]-2,3-dihydroindene-1-carboxylic acid |
InChI |
InChI=1S/C15H18BrNO4/c1-14(2,3)21-13(20)17-15(12(18)19)8-7-9-10(15)5-4-6-11(9)16/h4-6H,7-8H2,1-3H3,(H,17,20)(H,18,19) |
InChI Key |
JRPKDOSDRUVEFN-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)NC1(CCC2=C1C=CC=C2Br)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid typically involves multiple steps, starting from commercially available starting materials. One common synthetic route includes:
Protection of Amino Group: The amino group is protected using tert-butoxycarbonyl (Boc) anhydride in the presence of a base such as triethylamine (TEA) to form the Boc-protected amino group.
Carboxylation: The carboxylic acid group can be introduced through carboxylation reactions, such as the reaction of a Grignard reagent with carbon dioxide (CO2) followed by acidic workup.
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and efficient purification techniques to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions
4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid can undergo various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other nucleophiles through nucleophilic substitution reactions.
Deprotection Reactions: The Boc-protected amino group can be deprotected using acidic conditions (e.g., trifluoroacetic acid) to yield the free amino group.
Coupling Reactions: The carboxylic acid group can participate in coupling reactions, such as amide bond formation with amines using coupling reagents like EDCI or DCC.
Common Reagents and Conditions
Nucleophilic Substitution: Nucleophiles such as amines, thiols, or alkoxides in the presence of a base.
Deprotection: Trifluoroacetic acid (TFA) in dichloromethane (DCM).
Coupling: EDCI or DCC in the presence of a base like N,N-diisopropylethylamine (DIPEA).
Major Products Formed
Substitution: Various substituted indene derivatives.
Deprotection: Free amino indene derivatives.
Coupling: Amide-linked indene derivatives.
Scientific Research Applications
Medicinal Chemistry
Research into the medicinal applications of 4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid is ongoing. Initial studies suggest potential interactions with proteins and enzymes through hydrogen bonding and ionic interactions due to its amino and carboxylic acid groups. These interactions may influence various biochemical pathways, making it a candidate for drug development.
Case Study: Enzyme Inhibition
In preliminary studies, this compound has shown promise as an inhibitor in biochemical assays, particularly in the context of enzyme interactions. Further investigations are required to elucidate specific targets and mechanisms of action.
Organic Synthesis
The compound serves as a valuable building block in organic synthesis. Its synthetic accessibility allows chemists to utilize it in creating more complex molecules. The bromine atom can undergo substitution reactions, while the tert-butoxycarbonyl group can be removed under acidic conditions to yield free amines.
Table 2: Synthetic Reactions
| Reaction Type | Description |
|---|---|
| Substitution Reactions | Bromine atom can be substituted with nucleophiles |
| Deprotection Reactions | Removal of tert-butoxycarbonyl group |
| Oxidation/Reduction | Participation in various redox reactions |
Biochemistry
In biochemistry, the compound's diverse functional groups allow it to interact with molecular targets effectively. Its potential as a research tool for studying enzyme interactions and biochemical pathways is significant.
Research Insights
Studies indicate that the compound may alter enzyme activity through its binding affinity influenced by the presence of functional groups. This could lead to advancements in understanding metabolic pathways and developing therapeutic interventions.
Material Science
Beyond its applications in chemistry and biology, 4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid may also find utility in material science. Its structural complexity allows for potential applications in developing new materials or specialty chemicals.
Mechanism of Action
The mechanism of action of 4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of the bromine atom and Boc-protected amino group can influence its binding affinity and selectivity towards these targets.
Comparison with Similar Compounds
Key Characteristics :
- Boc Group : Protects the amine during synthetic steps, enabling selective deprotection under acidic conditions (e.g., trifluoroacetic acid) .
- Carboxylic Acid : Enhances solubility in polar solvents and enables salt formation or conjugation.
Applications : Primarily used as an intermediate in pharmaceutical synthesis, particularly for building constrained peptides or small-molecule inhibitors.
Comparison with Structural Analogs
Substituent Position and Functional Group Variations
The table below compares the target compound with key analogs:
Key Observations
Protecting Group Chemistry: The Boc group (target compound) offers acid-labile protection, whereas the Cbz group (analog in ) requires hydrogenolysis for removal. This distinction dictates compatibility with reaction conditions (e.g., Boc is preferred in hydrogenation-sensitive syntheses).
Bromine Position :
- Bromine at C4 (target) vs. C5 () or C7 () alters electronic and steric profiles. For example, C4 bromine may favor nucleophilic aromatic substitution, while C7 bromine could hinder access to the indene core in coupling reactions.
Functional Groups :
- Carboxylic acid (target) vs. ester (): The acid group enhances hydrophilicity and enables salt formation, whereas the ester improves cell permeability in prodrug strategies.
- Fluorine (): Introduces electronegativity and metabolic stability, making the analog suitable for PET imaging or bioactive molecules.
Biological Activity
4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid (CAS Number: 1005378-70-0) is a synthetic compound with potential biological activity. Its structure includes a bromine atom, a tert-butoxycarbonyl (Boc) protecting group, and a dihydroindene framework, which may contribute to its interaction with biological targets. This article reviews the biological activities associated with this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.
Molecular Characteristics
- Molecular Formula: C17H22N2O4
- Molecular Weight: 318.38 g/mol
- Structure: The compound features a bicyclic indene structure that is significant for its biological interactions.
Research indicates that compounds similar to 4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid may act as GABAA receptor antagonists. These receptors are critical in mediating inhibitory neurotransmission in the central nervous system. The antagonistic activity suggests that this compound could influence neuronal excitability and synaptic transmission.
GABA Receptor Interaction
Studies have shown that various derivatives of bicyclic compounds exhibit GABAA receptor antagonism. For example, the structure-activity relationship (SAR) analyses indicate that specific substitutions on the indene moiety enhance binding affinity and antagonistic potency at GABAA receptors .
Anticonvulsant Properties
The compound's structural similarity to known anticonvulsants positions it as a candidate for further investigation in seizure management. The ability to modulate GABAergic transmission could translate into therapeutic effects against epilepsy and other neurological disorders.
Research Findings and Case Studies
Potential Therapeutic Applications
Given its biological activity, 4-Bromo-1-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid may have applications in:
- Neurology: As a potential treatment for epilepsy or anxiety disorders by modulating GABAergic transmission.
- Pharmacology: As a lead compound for developing new GABAA receptor modulators.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
